Cas no 1261725-74-9 (2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1261725-74-9
• MF: C₁₂H₅F₆N
• MW: 277.165223836899
• CID: 4924744
• Update Time: 2025-06-09

2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5F6N/c13-7-4-5-19-11(9(7)12(16,17)18)6-2-1-3-8(14)10(6)15/h1-5H
• InChI Key： DTYOMPJUNNQTBB-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C2C=CC=C(C=2F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine

Introduction to 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1261725-74-9)

2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1261725-74-9) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex aromatic ring system and multiple fluorine substituents, which contribute to its distinctive chemical properties and potential biological activities.

The molecular formula of 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine is C₁₁H₅F₅N, and its molecular weight is 260.15 g/mol. The compound's structure includes a pyridine ring with a trifluoromethyl group at the 3-position, a fluorine atom at the 4-position, and a 2,3-difluorophenyl group at the 2-position. These substituents confer the molecule with high lipophilicity and metabolic stability, making it an attractive candidate for various pharmaceutical applications.

In recent years, 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine has been extensively studied for its potential as a lead compound in drug discovery. Its unique combination of functional groups has been shown to enhance binding affinity and selectivity for specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These properties make it particularly useful in the development of novel therapeutic agents for conditions such as neurological disorders, cardiovascular diseases, and cancer.

A notable area of research involving 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine is its application in the treatment of central nervous system (CNS) disorders. Studies have demonstrated that this compound can modulate the activity of specific neurotransmitter receptors, leading to potential therapeutic effects in conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine exhibited potent agonist activity at serotonin receptors, which are implicated in mood regulation and cognitive function.

Beyond its potential as a therapeutic agent, 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine has also been explored for its use in diagnostic imaging. The fluorine atoms in the molecule can be labeled with radioactive isotopes such as ¹⁸F, making it suitable for positron emission tomography (PET) imaging. This application allows for non-invasive visualization of biological processes in vivo, providing valuable insights into disease progression and treatment efficacy.

The synthesis of 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine involves multi-step chemical reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In addition to its pharmaceutical and diagnostic applications, 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine has also been investigated for its potential as an agrochemical. Its high lipophilicity and stability make it suitable for use in pesticides and herbicides. However, careful consideration must be given to environmental impact and safety profiles before such applications are pursued.

The safety profile of 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine is an important aspect of its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-(2,3-Difluorophenyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1261725-74-9) is a versatile organic compound with significant potential in various fields of research and application. Its unique chemical structure and properties make it an attractive candidate for drug discovery, diagnostic imaging, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and medicine.